2,2-Difluoro-2-phenylethanamine
Cat. No. B3031608
M. Wt: 157.16 g/mol
InChI Key: FZUZAXBAUSXGAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=C(N1CCc2ccc(Cl)c(OS(=O)(=O)C(F)(F)F)c2CC1)C(F)(F)F
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(Oc1ccc(CN)cc1)C(F)(F)C(F)(F)F
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:56][c:57]1[cH:58][cH:59][cH:60][cH:61][cH:62]1.[Cl:1][c:2]1[c:3]([O:19][S:20]([C:21]([F:22])([F:23])[F:24])(=[O:25])=[O:26])[c:4]2[c:5]([cH:17][cH:18]1)[CH2:6][CH2:7][N:8]([C:11]([C:12]([F:13])([F:14])[F:15])=[O:16])[CH2:9][CH2:10]2.[F:27][C:28]([C:29]([F:30])([F:31])[F:32])([F:33])[CH:34]([CH3:35])[O:36][c:37]1[cH:38][cH:39][c:40]([CH2:41][NH2:42])[cH:43][cH:44]1.[F:45][C:46]([CH2:47][NH2:48])([c:49]1[cH:50][cH:51][cH:52][cH:53][cH:54]1)[F:55]>>[Cl:1][c:2]1[c:3]([NH:42][CH2:41][c:40]2[cH:39][cH:38][c:37]([O:36][CH:34]([C:28]([F:27])([C:29]([F:30])([F:31])[F:32])[F:33])[CH3:35])[cH:44][cH:43]2)[c:4]2[c:5]([cH:17][cH:18]1)[CH2:6][CH2:7][N:8]([C:11]([C:12]([F:13])([F:14])[F:15])=[O:16])[CH2:9][CH2:10]2.[F:45][C:46]([CH2:47][NH2:48])([c:49]1[cH:50][cH:51][cH:52][cH:53][cH:54]1)[F:55]
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1ccccc1
|
|
Name
|
O=C(N1CCc2ccc(Cl)c(OS(=O)(=O)C(F)(F)F)c2CC1)C(F)(F)F
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(N1CCc2ccc(Cl)c(OS(=O)(=O)C(F)(F)F)c2CC1)C(F)(F)F
|
|
Name
|
CC(Oc1ccc(CN)cc1)C(F)(F)C(F)(F)F
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(Oc1ccc(CN)cc1)C(F)(F)C(F)(F)F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NCC(F)(F)c1ccccc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(Oc1ccc(CNc2c(Cl)ccc3c2CCN(C(=O)C(F)(F)F)CC3)cc1)C(F)(F)C(F)(F)F
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCC(F)(F)c1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
